4-(8-Azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate

• IUPAC Name: 4-(8-azabicyclo[3.2.1]octan-3-yl)piperazin-2-one;oxalic acid
• InChI: InChI=1S/C11H19N3O.C2H2O4/c15-11-7-14(4-3-12-11)10-5-8-1-2-9(6-10)13-8;3-1(4)2(5)6/h8-10,13H,1-7H2,(H,12,15);(H,3,4)(H,5,6)
• InChI Key: OYVNRSOQFXWDLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)N3CCNC(=O)C3.C(=O)(C(=O)O)O
• Molecular Formula: C13H21N3O5
• Molecular Weight: 299.32 g/mol

Description

“4-(8-Azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate” is a chemical compound. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of “4-(8-Azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate” is complex, with the 8-azabicyclo[3.2.1]octane scaffold being a key component.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4-(8-Azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate” are complex and require precise control over the reaction conditions.

Scientific Research Applications

Tropane Alkaloid Synthesis

• The 8-azabicyclo[3.2.1]octane scaffold serves as the central core for tropane alkaloids, which exhibit diverse biological activities. Researchers have focused on stereoselective methods to prepare this structure. Notably, some approaches directly construct the bicyclic scaffold, avoiding the need for an acyclic starting material. .

Nematicidal Activity

• Derivatives of 8-azabicyclo[3.2.1]octan-3-one have shown promising nematicidal properties. .

Antifungal Research

• Researchers have explored the antifungal potential of compounds related to 8-azabicyclo[3.2.1]octanes. .

Asymmetric Cycloadditions

• Asymmetric 1,3-dipolar cycloadditions involving diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone led to optically active 8-oxabicyclo[3.2.1]octanes. .

Future Directions

The future directions for research on “4-(8-Azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate” could include further exploration of its biological activities, as well as the development of more efficient synthesis methods.

Mechanism of Action

Target of Action

The primary target of 4-(8-Azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Mode of Action

The exact mode of action of 4-(8-Azabicyclo[32Compounds with the 8-azabicyclo[321]octane scaffold are known to interact with their targets in a stereoselective manner .

Biochemical Pathways

The specific biochemical pathways affected by 4-(8-Azabicyclo[32The 8-azabicyclo[321]octane scaffold is a key component in the synthesis of tropane alkaloids , suggesting that it may influence the pathways these alkaloids affect.

Result of Action

The molecular and cellular effects of 4-(8-Azabicyclo[32Compounds with the 8-azabicyclo[321]octane scaffold have been shown to exhibit a wide array of interesting biological activities .